Cas no 241132-45-6 (3-Chloro-N-(6-chloroimidazo2,1-b1,3thiazol-5-yl)methyleneaniline)

• Product Name: 3-Chloro-N-(6-chloroimidazo2,1-b1,3thiazol-5-yl)methyleneaniline
• CAS No: 241132-45-6
• CID: 4642581
• Update Time: 2025-06-14

3-Chloro-N-(6-chloroimidazo2,1-b1,3thiazol-5-yl)methyleneaniline Chemical and Physical Properties

Names and Identifiers

• N-[(6-CHLOROIMIDAZO[2,1-B][1,3]THIAZOL-5-YL)METHYLENE]-N-(3-CHLOROPHENYL)AMINE
• 3-CHLORO-N-[(6-CHLOROIMIDAZO[2,1-B][1,3]THIAZOL-5-YL)METHYLENE]ANILINE
• Benzenamine, 3-chloro-N-[(6-chloroimidazo[2,1-b]thiazol-5-yl)methylene]-
• 3-Chloro-N-(6-chloroimidazo2,1-b1,3thiazol-5-yl)methyleneaniline

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3-Chloro-N-(6-chloroimidazo2,1-b1,3thiazol-5-yl)methyleneaniline

Comprehensive Overview of 3-Chloro-N-(6-chloroimidazo[2,1-b][1,3]thiazol-5-yl)methyleneaniline (CAS No. 241132-45-6)

3-Chloro-N-(6-chloroimidazo[2,1-b][1,3]thiazol-5-yl)methyleneaniline (CAS No. 241132-45-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique heterocyclic structure, is often explored for its potential applications in drug discovery and advanced material synthesis. The presence of both chloro and imidazo[2,1-b][1,3]thiazole moieties contributes to its distinct chemical properties, making it a subject of interest for researchers aiming to develop novel therapeutic agents or functional materials.

In recent years, the demand for heterocyclic compounds like 3-Chloro-N-(6-chloroimidazo[2,1-b][1,3]thiazol-5-yl)methyleneaniline has surged due to their versatility in pharmaceutical applications. Researchers are particularly intrigued by its potential as a kinase inhibitor or antimicrobial agent, topics that are frequently searched in academic and industrial databases. The compound's structural complexity aligns with current trends in targeted drug delivery and precision medicine, which are hot topics in the biomedical community. Its CAS No. 241132-45-6 serves as a critical identifier for scientists sourcing high-purity samples for experimental studies.

The synthesis of 3-Chloro-N-(6-chloroimidazo[2,1-b][1,3]thiazol-5-yl)methyleneaniline involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve optimal yields. Modern techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been explored to enhance efficiency, reflecting the broader shift toward green chemistry and sustainable synthesis in the chemical industry. These methodologies are frequently discussed in forums and publications, highlighting the compound's relevance to contemporary research priorities.

From a commercial perspective, CAS No. 241132-45-6 is listed in catalogs of specialty chemical suppliers, catering to laboratories and R&D facilities focused on high-value intermediates. Its applications extend beyond pharmaceuticals, with potential uses in agrochemicals and electronic materials, areas that are increasingly searched by professionals seeking innovative solutions. The compound's stability and reactivity profile make it a candidate for further exploration in these domains, aligning with market demands for multi-functional chemicals.

Quality control and analytical characterization of 3-Chloro-N-(6-chloroimidazo[2,1-b][1,3]thiazol-5-yl)methyleneaniline are critical for ensuring its suitability in research. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify purity and structural integrity. These methods are frequently queried by users seeking best practices for compound validation, underscoring the importance of rigorous standards in chemical research. The compound's molecular weight and solubility parameters are also key data points for experimental design.

Looking ahead, the trajectory of 3-Chloro-N-(6-chloroimidazo[2,1-b][1,3]thiazol-5-yl)methyleneaniline research is likely to intersect with emerging technologies such as AI-driven drug discovery and computational chemistry. These fields leverage advanced algorithms to predict compound behavior, reducing the need for extensive trial-and-error experimentation. As interest grows in machine learning for chemistry, compounds like CAS No. 241132-45-6 may benefit from accelerated development pathways, a topic gaining traction in scientific circles.

In summary, 3-Chloro-N-(6-chloroimidazo[2,1-b][1,3]thiazol-5-yl)methyleneaniline represents a compelling case study in the intersection of organic synthesis, pharmaceutical innovation, and material science. Its CAS No. 241132-45-6 serves as a gateway for researchers exploring its multifaceted potential, while its structural features align with cutting-edge trends in chemistry. As the scientific community continues to prioritize sustainable and efficient methodologies, this compound is poised to remain a focal point of interdisciplinary research.